3-[(4-Bromo-2-methylphenyl)amino]-3-oxopropanoic acid

• Molecular Formula: C10H10BrNO3
• Molecular Weight: 272.09 g/mol
• IUPAC Name: 3-(4-bromo-2-methylanilino)-3-oxopropanoic acid
• InChI: InChI=1S/C10H10BrNO3/c1-6-4-7(11)2-3-8(6)12-9(13)5-10(14)15/h2-4H,5H2,1H3,(H,12,13)(H,14,15)
• InChI Key: FVGBDIRMDCYICO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)CC(=O)O

Description

3-[(4-Bromo-2-methylphenyl)amino]-3-oxopropanoic acid is a useful research compound. Its molecular formula is C10H10BrNO3 and its molecular weight is 272.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 6.0 gram (0.02 mole) portion of ethyl 3-[(4-bromo-2-methylphenyl)amino]-3-oxopropanoate prepared in Example I (Compound No. 75) was dissolved in approximately 80 milliliters of ethanol and 1.2 grams (0.03 mole) of sodium hydroxide pellets were added to the resulting mixture. The mixture was stirred for four hours and then allowed to stand overnight. The mixture was then evaporated to dryness and water added to give a yellow cloudy solution. This solution was extracted with methylene chloride and then acidified with 10% hydrochloric acid causing a white precipitate to form. The white precipitate was worked up to give 1.8 grams (0.01 mole) of 3-[(4-bromo-2-methylphenyl)amino]-3-oxopropanoic acid as a white solid having a melting point of 163° C.-165° C. Elemental analysis of the product indicated the following: